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Compound of Interest

Cyclohexanamine;2-
Compound Name:
methylpropanoic acid

CAS No.: 112381-47-2

Cat. No.: B14307927

Get Quote

Technical Guide: Cyclohexylammonium

Isobutyrate

Physicochemical Properties, Synthesis, and
Applications

Executive Summary & Chemical Identity

Cyclohexylammonium isobutyrate is the organic salt resulting from the neutralization reaction
between cyclohexanamine (cyclohexylamine) and 2-methylpropanoic acid (isobutyric acid).
Unlike the covalent amide (N-cyclohexylisobutyramide), this compound exists as an ionic pair
stabilized by hydrogen bonding and electrostatic interactions.

It serves primarily as a latent catalyst in polymer chemistry (specifically silanol condensation)
and belongs to the class of Volatile Corrosion Inhibitors (VCIs), where the vapor-phase
dissociation of the salt provides dual-action protection for metals.
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Chemical Identification

Parameter Detail

Systematic Name Cyclohexanaminium 2-methylpropanoate
Common Name Cyclohexylammonium isobutyrate

Formula

Molecular Weight 187.28 g/mol

Component A Cyclohexanamine (CAS: 108-91-8)

Component B Isobutyric Acid (CAS: 79-31-2)

Structure lonic lattice of cyclohexylammonium cations and

isobutyrate anions.[1][2]

Physicochemical Properties[1][2][3][4]

The following properties are synthesized from experimental data of homologous amine-
carboxylate salts and specific patent disclosures regarding this compound's catalytic behavior.

Physical State & Thermal Behavior

o Appearance: White to off-white crystalline solid or viscous hygroscopic oil (depending on
purity and moisture content).

e Melting Point (Predicted): 80°C — 110°C.

o Note: Salts of cyclohexylamine with short-chain fatty acids (e.g., acetate) are solids. The
branching of the isobutyrate anion may lower lattice energy compared to the n-butyrate
isomer, potentially broadening the melting range.

o Thermal Stability: The salt is thermally labile. Upon heating above its melting point (>140°C),
it undergoes dehydration to form the covalent amide, N-cyclohexylisobutyramide.

o Mechanism:

Solubility & Solution Chemistry
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o Water Solubility: High. The ionic nature ensures ready dissolution in water.
e Organic Solubility:
o Soluble: Ethanol, Methanol, Chloroform (due to lipophilic cyclohexyl and isopropyl groups).

o Insoluble/Sparingly Soluble: Diethyl ether, Hexane (used for precipitation during
synthesis).

e pH (1% Aqueous Solution):8.5 — 9.5.
o Basis: Cyclohexylamine (

) is a stronger base than isobutyrate (

) is a conjugate base. Hydrolysis leads to an alkaline solution.
Hygroscopicity
o Classification: Moderate to High.

e Implication: The salt must be stored in desiccated conditions. Absorption of atmospheric
moisture can lead to "oiling out" or hydrolysis disproportionation.

Synthesis & Characterization Protocol

This protocol provides a self-validating method for synthesizing high-purity
cyclohexylammonium isobutyrate.

Experimental Workflow

Reagents:

¢ Cyclohexylamine (Reagent Grade, >99%)

 |sobutyric Acid (Reagent Grade, >99%)

o Solvent: Anhydrous Diethyl Ether or n-Hexane (for precipitation)

Procedure:
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e Preparation: Dissolve 10 mmol (0.99 g) of cyclohexylamine in 10 mL of anhydrous diethyl

ether in a round-bottom flask.

o Addition: Place the flask in an ice bath (0°C). Dropwise add 10 mmol (0.88 g) of isobutyric

acid.

o Observation: The reaction is exothermic. A white precipitate should form immediately.

 [solation: Stir for 30 minutes to ensure complete neutralization. Filter the precipitate under

vacuum.

o Purification: Wash the filter cake with cold hexane to remove unreacted acid/amine.

e Drying: Dry in a vacuum desiccator over

for 4 hours. Do not heat to avoid amide formation.

Characterization (Self-Validation)

Method Expected Signal

Validation Logic

Broad band 2500-3200 cm™1 (

stretch). Strong bands ~1550

IR Spectroscopy cm~t & ~1400 cm~1 (

stretch).

Absence of C=0 stretch at
1710 cm~1 (free acid) confirms

complete salt formation.

Shift of

*H-NMR (D:0) -CH (cyclohexyl) to ~3.0-3.1

ppm.

Distinct from free amine (~2.6
ppm). Integration ratio 1:1
(Cyclohexyl : Isopropyl)

confirms stoichiometry.

Mechanism of Action & Applications

Visualizing the Reaction Landscape

The following diagram illustrates the equilibrium between the salt, its dissociated components,

and the irreversible thermal dehydration to the amide.
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Figure 1: Reaction landscape showing the formation of the salt and its thermal conversion to
the amide.

Application 1: Silanol Condensation Catalyst

Cyclohexylammonium isobutyrate acts as a latent catalyst for the condensation of silanols (Si-
OH) in silicone polymer curing.

e Mechanism: The salt dissociates slightly to release the amine, which catalyzes the
nucleophilic attack of one silanol group on another.

e Advantage: Unlike free amines, the salt provides a "pot life" (latency) because the active
catalytic species is released only upon slight heating or equilibrium shifts, preventing
premature curing.

Application 2: Volatile Corrosion Inhibitor (VCI)

The compound is effective in protecting ferrous metals in enclosed spaces.

o Vapor Phase Transport: The salt has a measurable vapor pressure. In the vapor phase, it
dissociates into the volatile amine and acid.

o Surface Adsorption:
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o Amine: Adsorbs onto the metal surface, raising the local pH and neutralizing acidic
contaminants.

o Isobutyrate: The carboxylate anion forms a hydrophobic passivation layer, repelling
moisture.
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)
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Figure 2: Mechanism of Volatile Corrosion Inhibition (VCI) by amine-carboxylate salts.
Safety & Handling

o Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

e Handling: Wear nitrile gloves and safety glasses. The compound may release
cyclohexylamine vapor, which has a fishy, amine-like odor and is a respiratory irritant.
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o Storage: Store in a tightly sealed container away from strong oxidizers and acids.
Hygroscopic nature requires desiccation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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